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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613080 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

chemical compounds is paramount to both personal safety and the integrity of experimental

outcomes. This guide provides essential safety and logistical information for the proper

handling and disposal of Tyrphostin AG 528, a potent inhibitor of the Epidermal Growth Factor

Receptor (EGFR) and ErbB2/HER2 tyrosine kinases.[1][2][3] By adhering to these procedural,

step-by-step instructions, you can minimize exposure risks and ensure a secure laboratory

environment.

Essential Safety and Logistical Information
Tyrphostin AG 528, also known as Tyrphostin B66, is a valuable tool in cancer research due to

its targeted inhibition of key signaling pathways.[1][4] However, its bioactive nature

necessitates careful handling. The following sections detail the necessary personal protective

equipment (PPE), handling procedures, and disposal plans to ensure its safe use.

For quick reference, the key quantitative data for Tyrphostin AG 528 are summarized in the

table below.
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Property Value Reference

CAS Number 133550-49-9 [5]

Molecular Formula C₁₈H₁₄N₂O₃ [5][6]

Molecular Weight 306.32 g/mol [5][6]

IC₅₀ for EGFR 4.9 µM [1][2]

IC₅₀ for ErbB2/HER2 2.1 µM [1][2]

Solubility in DMSO 61 mg/mL [2]

Storage (Powder) -20°C for 3 years [2]

Storage (in Solvent)
-80°C for 1 year, -20°C for 1

month
[2]

Tyrphostin AG 528 exerts its effects by inhibiting the tyrosine kinase activity of EGFR and

ErbB2. This disruption of downstream signaling pathways is central to its application in

research.
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Caption: Inhibition of EGFR and ErbB2 signaling by Tyrphostin AG 528.
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Adherence to the following step-by-step protocols is mandatory for the safe handling of

Tyrphostin AG 528.

A comprehensive approach to personal protection is the first line of defense against accidental

exposure. The following PPE is required when handling Tyrphostin AG 528 in its solid form or

in solution.[7]

PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

fine powder.[5][7]

Eye Protection
Chemical safety goggles or a

face shield

To protect eyes from dust

particles and splashes.[5][7]

Hand Protection
Nitrile or other chemically

resistant gloves
To prevent skin contact.[5][7]

Body Protection Laboratory coat
To protect skin and clothing

from contamination.[7]

Tyrphostin AG 528 should be handled with care, recognizing its potential as a moderate to

severe skin and eye irritant.[5]

Preparation and Use:

Ventilation: Always handle solid Tyrphostin AG 528 and its solutions in a well-ventilated

area, preferably within a chemical fume hood.[7]

Avoid Dust Formation: When working with the powdered form, take care to avoid generating

dust.[7] Use appropriate tools, such as a chemical spatula, for transferring the compound.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.[7]

Avoid Contact: Avoid inhalation and contact with skin, eyes, and clothing.[5]
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Prompt and correct response to spills and proper disposal of waste are critical for maintaining a

safe laboratory.

Spill Response:

Minor Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep up the spilled material, avoiding dust generation.

Place the collected material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.[7]

Minor Spills (Liquid):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth).

Place the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent and then with soap and water.[7]

Major Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) office.

Prevent entry into the affected area.[7]

Waste Disposal:

Waste Collection: Collect all solid waste (e.g., contaminated gloves, paper towels, and

pipette tips) and liquid waste in separate, clearly labeled, and sealed hazardous waste
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containers.[7]

Container Labeling: Ensure containers are labeled with "Hazardous Waste" and the full

chemical name "Tyrphostin AG 528".[7]

Regulatory Compliance: Dispose of in accordance with prevailing country, federal, state, and

local regulations.[5]

The following diagram outlines the standard workflow for handling Tyrphostin AG 528 in a

laboratory setting.
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Caption: Safe handling workflow for Tyrphostin AG 528.
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By implementing these safety protocols and logistical plans, your laboratory can continue to

conduct vital research while ensuring the well-being of all personnel. This commitment to safety

builds a foundation of trust and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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